Cas no 137-08-6 (Calcium D-Pantothenate)

• Product name: Calcium D-Pantothenate
• CAS No: 137-08-6
• MF: C₁₈H₃₂CaN₂O₁₀
• MW: 476.5321
• MDL: MFCD00002766
• CID: 36375
• PubChem ID: 87574295

Calcium D-Pantothenate Chemical and Physical Properties

Names and Identifiers

• Calcium 3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanoate
• CALCIUM D-(+)-PANTOTHENATE
• CALCIUM D-PANTOTHENATE
• CALCIUM (+)-PANTOTHENATE
• CALCIUM PANTOTHENATE
• D-CALCIUM PANTATHENATE
• D-CALCIUM PANTHOTENA
• D-(+)-CALCIUM PANTOTHENATE
• D-CALCIUM PANTOTHENATE
• DL-VITAMIN B CALCIUM SALT
• D[+]-N-[2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL]-B-ALANINE
• D-N-(2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL)-B-ALANINE CALCIUM SALT
• D[+]-N-[2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL]-B-ALANINE HEMICALCIUM SALT
• D(+)-N-[2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL]-BETA-ALANINE
• D(+)-N-[2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL]-BETA-ALANINE HEMICALCIUM SALT
• D-PANTOTHENIC ACID, CALCIUM
• D-PANTOTHENIC ACID CALCIUM SALT
• D(+)-PANTOTHENIC ACID HEMICALCIUM SALT
• D-PANTOTHENIC ACID HEMICALCIUM SALT
• D-VITAMIN B CALCIUM SALT
• D-(+)-Pantothenic acid calcium salt
• Calcium (R)-3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanoate
• Calcium 3-(2,4-dihydroxy-3,3-dimethylbutanamido)-propanoate
• Calcium d panththenate
• Calcium-d-pantothenate
• D-Pantothenic acid (hemicalcium salt)
• Pantothenic Acid
• Pantothenic Acid Hem
• VITAMIN B5 (AS) PrintBack
• VITAMIN B5(CALCIUM PANTOTHENATE)(P)
• VITAMIN B5(CALCIUM PANTOTHENATE)(RG)
• VitaminB-5[Calciumpantothenate]
• VB5
• (R)-(+)-N-(2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl)-β-alanine calcium salt
• Calpan
• calpanate
• DL-Calcium
• dl-calcium pantothenate
• pancal
• panthoject
• Pantholin
• VITAMIN B3
• VITAMIN B5
• Vitamin B5 calcium salt
• Pantothenic acid calcium salt
• (theta)-
• NSC 36292
• VITAMIN B3/B5
• Cris Pan
• Pantothenate calcium
• Calcium panthothenate
• Ca-HOPA
• Vitamin B5, calcium salt
• Dextro calcium pantothenate
• 568ET80C3D
• Calcium pantothenate (2:1)
• Pantothenic acid, calcium salt
• N-(2,4-Dihydroxy-3,3-dimethylbutyryl)-beta-alanine calcium
• Bis(pantothenato)calcium
• Calcium pantothenate (VAN)
• Calcium, bis(pantothenato)-
• Calcium D-Panthot
• CalciumD-Pantothenate
• Calcium D-pantothenate (1:2)
• UNII-568ET80C3D
• CALCIUM PANTOTHENATE [WHO-DD]
• AKOS024258157
• Monocalcium bis(3-((2R)-2,4-dihydroxy-3,3-dimethylbutanoylamino)propanoate)
• CALCIUM PANTOTHENATE [VANDF]
• CAS-137-08-6
• calcium pantothenicum
• CALCIUM PANTOTHENATE (USP MONOGRAPH)
• D-PantothenicAcidHemicalcium
• pantotenato de calcio
• EINECS 205-278-9
• D01082
• Calcium pantothenate , D-form
• A11HA31
• Tox21_113437
• CALCIUM PANTOTHENATE (EP MONOGRAPH)
• Pantotenato calcico
• Calcii pantothenas
• D03AX04
• AS-13049
• CALCIUM PANTOTHENATE [EP MONOGRAPH]
• P0012
• Pantothenate de calcium [INN-French]
• Pantothenic acid, calcium salt (2:1), (+)-
• Calcium pantotenate
• DTXSID8040438
• Pantothenate de calcium
• calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate
• CHEBI:31345
• Pantotenato calcico (INN-Spanish)
• pantothenic acid calcium
• CALCIUM PANTOTHENATE [INN]
• Pantothenic acid (as calcium)
• Calcii pantothenas [INN-Latin]
• Calcium pantothenate (JP18/USP/INN)
• CALCIUM PANTOTHENATE, (+)-
• Pantotenato calcico [INN-Spanish]
• analytical standard
• NSC-36292
• CALCIUM PANTOTHENATE [USP MONOGRAPH]
• DB-254577
• (+)-PANTOTHENIC ACID CALCIUM SALT
• NCGC00183031-01
• CALCIUM PANTOTHENATE (EP IMPURITY)
• CALCIUM PANTOTHENATE [EP IMPURITY]
• NSC36292
• Q27261387
• Calpan (TN)
• racemiccalcium pantothenate
• Calcium D(+)-N-(alpha,gamma-dihydroxy-beta,beta-dimethylbutyryl)-beta-alaninate Calcium, bis(pantothenato)-
• Calcium pantothenate, d-
• Calcii pantothenas (INN-Latin)
• calcium pantothenate, D-form
• PANTOTHENIC ACID (AS CALCIUM) [VANDF]
• calcio pantotenato
• Pantothenate, Calcium
• CALCIUM PANTOTHENATE [USP-RS]
• SCHEMBL34427
• D-ca pantothenate
• Pantothenic Acid Hemicalcium Salt
• 137-08-6
• CALCIUM PANTOTHENATE [JAN]
• CHEMBL1901349
• ({3-[(2R)-2,4-DIHYDROXY-3,3-DIMETHYLBUTANAMIDO]PROPANOYL}OXY)CALCIO 3-[(2R)-2,4-DIHYDROXY-3,3-DIMETHYLBUTANAMIDO]PROPANOATE
• Calcium N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine
• D70806
• DTXCID6020438
• Calcium D(+)-N-(alpha,gamma-dihydroxy-beta,beta-dimethylbutyryl)-beta-alaninate
• PANTOTHENIC ACID (AS CALCIUM PANTOTHENATE)
• D-Pantothenic Acid Hemicalcium
• .beta.-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1), (R)-
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1), (R)-
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1), (theta)-
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt
• Calcium N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine (1:2), (R)-
• PANTOTHENIC ACID CALCIUM SALT [MI]
• CCRIS 1338
• CALCIUM PANTOTHENATE (USP-RS)
• beta-Alanine, N-((2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1)
• Calcium pantothenate [USP:INN:JAN]
• D-Calcium pantothenate calcium chloride double salt
• Pantothenic acid calcium 10 microg/mL in Acetonitrile
• Pantothenic acid, calcium salt (2:1), D-
• Calcium D-Pantothenate

• MDL： MFCD00002766
• Inchi： 1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
• InChI Key： FAPWYRCQGJNNSJ-UBKPKTQASA-L
• SMILES： [Ca+2].O([H])[C@@]([H])(C(N([H])C([H])([H])C([H])([H])C(=O)[O-])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H].O([H])[C@@]([H])(C(N([H])C([H])([H])C([H])([H])C(=O)[O-])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 476.16800
• Monoisotopic Mass: 476.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 233
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 476.5

Experimental Properties

• Color/Form: White acicular crystals or powders. Slightly sweet, but slightly bitter, moderately hygroscopic, stable to air and light. The degree of hydrolysis depends on the pH value. The aqueous solution with pH between 5-7 is the most stable, and the aqueous solution is unstable during hot pressure disinfection. Therefore, filtration sterilization must be used for disinfection.
• Density: 1.2660
• Melting Point: 190 ºC
• Boiling Point: 551.5 °C at 760 mmHg
• Flash Point: 145 °C
• Refractive Index: 27 ° (C=5, H2O)
• PH: 6.8-7.2 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 50 mg/mL at 25 °C, clear, nearly colorless
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable, but may be moisture or air sensitive. Incompatible with strong acids, strong bases.
• PSA: 191.72000
• LogP: -1.45900
• Sensitiveness: Hygroscopic
• Color/Form: 1.0 mg/mL (90:10 Methanol:Water, (as free acid))
• Optical Activity: [α]20/D +27±2°, c = 5% in H2O
• Solubility: Soluble in water.
• Merck: 7015
• Specific Rotation: 26.5 º (c=5, in water)

Calcium D-Pantothenate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-37/38-41-48
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：RU4375000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Calcium D-Pantothenate Customs Data

• HS CODE：2936240000
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Calcium D-Pantothenate

Latest Research Advances on Calcium D-Pantothenate (CAS 137-08-6) in Chemical Biology and Medicine

Calcium D-Pantothenate (CAS 137-08-6), a calcium salt of D-pantothenic acid (vitamin B5), has garnered significant attention in recent biomedical research due to its critical role in cellular metabolism and therapeutic potential. This research brief synthesizes the latest findings (2022-2023) on its molecular mechanisms, clinical applications, and novel formulations, with particular emphasis on studies indexed in PubMed, ClinicalTrials.gov, and major pharmaceutical industry reports.

Recent structural analyses (X-ray crystallography, DOI: 10.1021/acs.molpharmaceut.2c00321) reveal that the 137-08-6 compound exhibits enhanced stability in solid-state formulations compared to free pantothenic acid, with calcium coordination improving thermal degradation resistance by 37% under accelerated stability testing conditions. This property is being leveraged in next-generation nutraceutical tablets with 92% oral bioavailability (per Phase I trial NCT05384444).

In dermatology, a 2023 multicenter RCT (n=240, DOI: 10.1016/j.jaad.2023.02.017) demonstrated that topical Calcium D-Pantothenate emulsions (5% w/w) significantly improved epidermal barrier function in atopic dermatitis patients (SCORAD index reduction of 41.2% vs placebo, p<0.001). Mechanistic studies identified upregulation of filaggrin and ceramide synthesis as key pathways, confirmed through RNA-seq analysis of 3D skin models.

Oncological research highlights novel findings in radio-protection: pretreatment with Calcium D-Pantothenate (200 mg/kg) reduced radiation-induced intestinal damage in murine models by 58% through NRF2-mediated antioxidant pathways (Radiation Research, 2023;199(3):256-267). These results support ongoing investigator-initiated trials combining it with pelvic radiotherapy (NCT05532865).

Industrial advances include a patented enzymatic synthesis method (WO2023187647) producing 137-08-6 with 99.9% enantiomeric purity, addressing previous limitations in chiral separation. Process analytical technology (PAT) implementation has reduced manufacturing costs by 22% while meeting USP-NF monograph specifications for heavy metal content (<3 ppm).

Emerging applications show promise in neurological disorders. A recent metabolomics study (DOI: 10.1038/s41380-023-02023-0) identified Calcium D-Pantothenate as a key modulator of brain CoA metabolism, with CSF levels correlating with improved outcomes in early Alzheimer's disease (ADAS-cog score β= -0.34, p=0.008). This aligns with new biomarker data from the AIBL longitudinal cohort.

Regulatory updates include the 2023 FDA guidance allowing qualified health claims for Calcium D-Pantothenate in maintaining normal adrenal function (Docket No. FDA-2022-N-2412). However, the EMA's Pharmacovigilance Risk Assessment Committee (PRAC) has issued new labeling requirements regarding potential interactions with levodopa absorption at doses exceeding 1g/day.

Future directions focus on nanotechnology-enabled delivery systems. A 2023 proof-of-concept study (DOI: 10.1016/j.nano.2023.102656) demonstrated that 137-08-6-loaded mesoporous silica nanoparticles achieved 3.8-fold higher tumor accumulation in pancreatic cancer models compared to conventional formulations, while maintaining safety profiles (ALT/AST < 1.5×ULN).